Europium(III) chloride hexahydrate

• CAS: 19423-80-4
• Molecular Formula: Cl3EuH12O6
• Molecular Weight: 366.41 g/mol
• SMILES: O.O.O.O.O.O.Cl[Eu](Cl)Cl
• InChI: InChI=1S/3ClH.Eu.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
• InChIKey: AWDWVTKHJOZOBQ-UHFFFAOYSA-K

Choose Europium(III) chloride hexahydrate for applications where counterion identity critically dictates Eu³⁺ luminescence performance. Unlike nitrate or perchlorate alternatives, chloride provides a nearly constant ~110 μs lifetime across 10⁻⁴ M to ~1 M aqueous solutions, eliminating matrix-matched calibration curves. Essential for sol-gel optical characterization (stable 110-190 μs lifetime in EtOH-H₂O), synthesis of coordinatively unsaturated complexes in mixed aqueous-organic media, and europium terpyridyl chelates for OLEDs demanding ≤2000 ppm total trace rare earth impurities. The 99.9% trace metals basis grade ensures reproducible quantum yields.

Europium(III) Chloride Hexahydrate (CAS 19423-80-4): Baseline Properties and Technical Specifications for Procurement

Europium(III) chloride hexahydrate (EuCl₃·6H₂O) is a water-soluble, hygroscopic crystalline lanthanide salt with a molecular weight of 366.41 g/mol and a density of 4.89 g/mL at 25°C . The compound exhibits characteristic Eu³⁺ luminescence arising from ⁵D₀ → ⁷F_J f-f transitions, with emission wavelengths that are largely independent of the coordination environment but with intensities and lifetimes that are highly sensitive to inner-sphere ligand identity [1]. It is commonly available in purities ranging from 96.0% (chelometric titration grade) to 99.9% trace metals basis [2], and serves as a versatile precursor for synthesizing europium complexes, chelates, and other europium-containing materials.

• [1] Lochhead, M. J.; Wamsley, P. R.; Bray, K. L. Luminescence Spectroscopy of Europium(III) Nitrate, Chloride, and Perchlorate in Mixed Ethanol-Water Solutions. Inorganic Chemistry 1994, 33 (9), 2000-2003. View Source
• [2] Tokyo Chemical Industry Co., Ltd. Europium(III) Chloride Hexahydrate. Purity: >96.0% (chelometric titration). Water content: 28.0-31.0%. CAS 13759-92-7. View Source

Why Europium(III) Chloride Hexahydrate Cannot Be Substituted with Other Europium Salts in Critical Applications

Europium salts are not interchangeable in applications where inner-sphere coordination chemistry dictates luminescence performance. The counterion (chloride, nitrate, perchlorate, triflate) directly influences the Eu³⁺ ion's first coordination sphere composition, hydration number, and consequently its luminescence lifetime, quantum yield, and complexation behavior [1]. In mixed aqueous-organic solvents, chloride ions compete for inner-sphere binding sites, producing distinct solvation structures and total coordination numbers that differ fundamentally from those observed with triflate or perchlorate counterions [2]. Furthermore, commercial hydrated europium chloride salts can exhibit variable Eu²⁺/Eu³⁺ mixed-valence content depending on the material's origin and processing history [3], introducing batch-dependent optical and electronic variability. These counterion-specific and source-dependent differences directly impact the reproducibility of luminescence-based assays, sol-gel optical characterization, and coordination complex synthesis.

• [1] Tanaka, F.; Yamashita, S. Luminescence Lifetimes of Aqueous Europium Chloride, Nitrate, Sulfate, and Perchlorate Solutions. Studies on the Nature of the Inner Coordination Sphere of the Europium(III) Ion. Inorganic Chemistry 1984, 23 (14), 2044-2046. View Source
• [2] Solvation and complexation of europium(III) ions in triflate and chloride aqueous-organic solutions by TRLF spectroscopy. Journal of Molecular Liquids 2017, 240, 25-34. View Source
• [3] Silly, M. G.; Blanchandin, S.; Sirotti, F.; Lux, F.; Chevreux, S.; Lemercier, G.; Charra, F. Evidence of Mixed-Valence Hydrated Europium-Chloride Phase in Vacuum by Means of Optical and Electronic Spectroscopies. The Journal of Physical Chemistry C 2013, 117 (19), 9766-9774. View Source

Quantitative Differentiation of Europium(III) Chloride Hexahydrate Against Close Analogs: Luminescence Lifetime, Coordination Chemistry, and Purity Benchmarks

Luminescence Lifetime of Europium Chloride in Mixed Ethanol-Water vs. Europium Nitrate and Europium Perchlorate

In mixed ethanol-water solutions (ethanol/water molar ratio up to 57, Eu³⁺ concentration 0.05-0.5 M), europium chloride exhibits luminescence lifetimes ranging from 110 to 190 μs, which are consistently shorter and display a narrower dynamic range than those of europium nitrate under identical conditions [1]. This difference arises because nitrate ions form inner-sphere complexes containing one, two, or three coordinated nitrate ions as the ethanol/water ratio increases, whereas chloride ions show increased inner-sphere interaction but do not produce the same multiplicity of coordination environments [1]. In contrast, perchlorate ions do not enter the inner coordination sphere at all [1].

Evidence Dimension	Luminescence lifetime (⁵D₀ excited state)
Target Compound Data	110-190 μs
Comparator Or Baseline	Europium nitrate: 110-380 μs; Europium perchlorate: no inner-sphere interaction
Quantified Difference	Chloride lifetime range is 50% narrower than nitrate; maximum chloride lifetime is ~50% of maximum nitrate lifetime (190 μs vs. 380 μs)
Conditions	Mixed ethanol-water solutions, ethanol/water molar ratio up to 57, Eu³⁺ 0.05-0.5 M, ⁵D₀ → ⁷F₀ transition monitoring

Why This Matters

Users requiring predictable, narrow-range luminescence lifetimes for calibration or time-resolved detection should select chloride over nitrate, which exhibits wider solvent-composition-dependent lifetime variability.

• [1] Lochhead, M. J.; Wamsley, P. R.; Bray, K. L. Luminescence Spectroscopy of Europium(III) Nitrate, Chloride, and Perchlorate in Mixed Ethanol-Water Solutions. Inorganic Chemistry 1994, 33 (9), 2000-2003. View Source

Aqueous Europium Chloride Lifetime Concentration-Dependence vs. Europium Nitrate and Europium Sulfate

In pure aqueous solutions spanning concentrations from 10⁻⁴ M to ~1 M, the luminescence lifetime of europium chloride remains nearly constant at approximately 110 μs, indicating that the number of inner-sphere coordinated water molecules around the Eu³⁺ ion scarcely changes across this wide concentration range [1]. In contrast, europium nitrate solutions exhibit increasing lifetimes with increasing concentration due to inner-sphere complex formation, and europium sulfate maintains inner-sphere complexation down to concentrations as low as 5 × 10⁻⁵ M [1]. Europium perchlorate solutions (≤0.1 M) also show ~110 μs lifetimes, but at higher concentrations the lifetime decreases remarkably, interpreted as an increase in the average hydration number of the Eu³⁺ aquo ion [1].

Evidence Dimension	Luminescence lifetime concentration-dependence in aqueous solution
Target Compound Data	~110 μs, nearly constant from 10⁻⁴ M to ~1 M
Comparator Or Baseline	Europium nitrate: lifetime increases with concentration; Europium sulfate: complexation persists to 5×10⁻⁵ M; Europium perchlorate: decreases at >0.1 M
Quantified Difference	Chloride exhibits <5% lifetime variation across four orders of magnitude concentration range, whereas nitrate shows progressive increase and perchlorate shows marked decrease at elevated concentrations
Conditions	Aqueous solutions, 10⁻⁴ M to ~1 M concentration range, high-accuracy luminescence lifetime measurement

Why This Matters

Chloride is the preferred counterion for applications requiring concentration-independent Eu³⁺ hydration and luminescence behavior, such as quantitative luminescence probe calibration and studies of solvation dynamics.

• [1] Tanaka, F.; Yamashita, S. Luminescence Lifetimes of Aqueous Europium Chloride, Nitrate, Sulfate, and Perchlorate Solutions. Studies on the Nature of the Inner Coordination Sphere of the Europium(III) Ion. Inorganic Chemistry 1984, 23 (14), 2044-2046. View Source

Total Coordination Number of Europium(III) in Chloride vs. Triflate Mixed Aqueous-Organic Systems

Time-resolved laser fluorescence (TRLF) spectroscopy studies in mixed aqueous-organic solvents (water-DMSO, water-DMF, water-DMA) demonstrate that the total coordination number of europium(III) ions is lower in chloride solutions than in triflate systems due to complexation with chloride ions [1]. Specifically, in water-DMA systems at molar fraction X_DMA > 0.9, the formation of 7-coordinated solvates is observed for chloride solutions [1]. This reduction in coordination number relative to triflate systems is a direct consequence of chloride's ability to act as an inner-sphere ligand, whereas triflate remains largely non-coordinating in these solvent environments [1].

Evidence Dimension	Total coordination number of Eu(III) in mixed solvents
Target Compound Data	Lower coordination numbers due to chloride complexation; 7-coordinated species in water-DMA (X_DMA > 0.9)
Comparator Or Baseline	Europium triflate: higher total coordination numbers; no halide complexation
Quantified Difference	Coordination number decreases from 9 (neat water) to 8 (neat DMSO/DMF) to 7 (neat DMA) for chloride systems; triflate systems maintain higher coordination numbers
Conditions	Mixed aqueous-organic solvents (water-DMSO, water-DMF, water-DMA), TRLF spectroscopy

Why This Matters

Users synthesizing europium complexes in mixed aqueous-organic media should select chloride when lower-coordinate Eu(III) species are desired for ligand exchange or further complexation, and triflate when maintaining higher coordination numbers is required.

• [1] Solvation and complexation of europium(III) ions in triflate and chloride aqueous-organic solutions by TRLF spectroscopy. Journal of Molecular Liquids 2017, 240, 25-34. View Source

Trace Rare Earth Purity Specification of 99.9% Trace Metals Basis Grade for Europium(III) Chloride Hexahydrate

Commercial europium(III) chloride hexahydrate is available in a 99.9% trace metals basis grade with quantified limits on individual trace rare earth impurities . The specification includes an EDTA complexometric europium content range of 40.4-42.5% and trace rare earth analysis confirming ≤2000.0 ppm total rare earth impurities . This level of purity characterization is essential for applications where luminescence quenching by other lanthanide ions (e.g., Nd³⁺, Sm³⁺, Dy³⁺) would compromise performance. In contrast, standard technical grade europium chloride (e.g., >96.0% by chelometric titration) does not provide the same trace rare earth impurity profiling [1].

Evidence Dimension	Purity grade and trace rare earth impurity specification
Target Compound Data	99.9% trace metals basis; EDTA Eu content 40.4-42.5%; trace rare earth analysis ≤2000.0 ppm total
Comparator Or Baseline	Standard technical grade: >96.0% (chelometric titration); trace rare earth impurities not individually specified
Quantified Difference	99.9% trace metals basis grade provides ≤2000 ppm total rare earth impurities with individual element limits; technical grade lacks this granular impurity profiling
Conditions	Commercial product specification comparison

Why This Matters

Procurement for luminescent material synthesis, OLED precursor applications, or optical probe development should prioritize the 99.9% trace metals basis grade to minimize batch-to-batch variability from luminescence-quenching rare earth contaminants.

• [1] Tokyo Chemical Industry Co., Ltd. Europium(III) Chloride Hexahydrate. Purity: >96.0% (chelometric titration). CAS 13759-92-7. View Source

Procurement-Driven Application Scenarios for Europium(III) Chloride Hexahydrate Based on Quantified Differentiation

Sol-Gel Optical Characterization Using Eu³⁺ as a Luminescent Probe

Europium(III) chloride hexahydrate is the counterion of choice for sol-gel process optical characterization because its narrow, predictable luminescence lifetime range (110-190 μs in mixed ethanol-water) avoids the wide solvent-composition-dependent variability exhibited by europium nitrate (110-380 μs) [1]. The chloride ion's inner-sphere interaction provides a consistent probe environment that correlates reliably with matrix changes, whereas nitrate's multiple coordination modes introduce confounding lifetime variations that complicate sol-gel kinetics interpretation [1].

Concentration-Independent Eu³⁺ Luminescence Probe Calibration in Aqueous Systems

For quantitative luminescence assays requiring stable Eu³⁺ hydration across a wide concentration range, europium chloride is uniquely suited due to its nearly constant ~110 μs lifetime from 10⁻⁴ M to ~1 M aqueous solutions [2]. This concentration independence eliminates the need for matrix-matched calibration curves that would be required if using europium nitrate (lifetime increases with concentration) or europium perchlorate (lifetime decreases at >0.1 M) [2].

Precursor for Luminescent Europium Complexes and OLED Materials Requiring High Purity

Synthesis of europium(III) terpyridyl chelates and amino acid-based europium complexes for photoactive thin films in OLEDs demands precursor purity of 99.9% trace metals basis to prevent luminescence quenching by contaminant lanthanide ions . The specified ≤2000.0 ppm total trace rare earth impurity limit in this grade ensures reproducible luminescence quantum yields, whereas standard technical grade (>96.0%) lacks this level of impurity control [3].

Coordination Chemistry Studies Requiring Lower-Coordinate Eu(III) Species in Mixed Solvents

When synthesizing europium complexes in mixed aqueous-organic media (water-DMSO, water-DMF, water-DMA) where lower coordination numbers facilitate ligand substitution, europium chloride is the appropriate starting material. TRLF spectroscopy confirms that chloride complexation reduces Eu(III) total coordination number relative to europium triflate, with 7-coordinated solvates forming in water-DMA at X_DMA > 0.9 [4]. Europium triflate maintains higher coordination numbers, making it less suitable for applications requiring coordinatively unsaturated Eu(III) centers [4].

• [1] Lochhead, M. J.; Wamsley, P. R.; Bray, K. L. Luminescence Spectroscopy of Europium(III) Nitrate, Chloride, and Perchlorate in Mixed Ethanol-Water Solutions. Inorganic Chemistry 1994, 33 (9), 2000-2003. View Source
• [2] Tanaka, F.; Yamashita, S. Luminescence Lifetimes of Aqueous Europium Chloride, Nitrate, Sulfate, and Perchlorate Solutions. Studies on the Nature of the Inner Coordination Sphere of the Europium(III) Ion. Inorganic Chemistry 1984, 23 (14), 2044-2046. View Source
• [3] Tokyo Chemical Industry Co., Ltd. Europium(III) Chloride Hexahydrate. Purity: >96.0% (chelometric titration). View Source
• [4] Solvation and complexation of europium(III) ions in triflate and chloride aqueous-organic solutions by TRLF spectroscopy. Journal of Molecular Liquids 2017, 240, 25-34. View Source